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Abstract

This application note details a simple, rapid, and cost-effective UV spectrophotometric method
for the quantitative determination of Teneligliptin in bulk and pharmaceutical dosage forms.
The method is based on the measurement of Teneligliptin's absorbance in the UV region and
has been validated in accordance with International Council for Harmonisation (ICH)
guidelines. This document provides comprehensive experimental protocols, method validation
data, and visual representations of the workflow and the drug's mechanism of action to aid
researchers, scientists, and drug development professionals in its application.

Introduction

Teneligliptin is an oral dipeptidyl peptidase-4 (DPP-4) inhibitor used for the management of
type 2 diabetes mellitus.[1] It works by preventing the degradation of incretin hormones, such
as glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP).[1]
This leads to an increase in insulin secretion and a decrease in glucagon secretion in a
glucose-dependent manner, thereby improving glycemic control.[1] Accurate and reliable
analytical methods are crucial for the quality control and formulation development of
Teneligliptin. UV-visible spectrophotometry offers a straightforward and accessible analytical
technique for this purpose.[2]

Mechanism of Action
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Teneligliptin's therapeutic effect is achieved through the inhibition of the DPP-4 enzyme. This
inhibition prevents the breakdown of incretin hormones, which play a vital role in glucose
homeostasis. The increased levels of active incretins stimulate the pancreas to release insulin
and suppress the release of glucagon, particularly after a meal.[1]
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Caption: Signaling pathway of Teneligliptin's mechanism of action.

Data Summary

The following tables summarize the quantitative data from various developed and validated UV
spectrophotometric methods for Teneligliptin determination.

Table 1: Method Parameters
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Solvent/Diluen Linearity Correlation
Amax (nm) . Reference

t Range (ug/mL) Coefficient (r?)
Methanol 246 10-50 0.9952 [3]
Distilled Water 244 5-70 0.999 [4]
0.1 N Sulphuric

_ 240 10-50 >0.99 [5]
Acid
DMSO 267.2 20-100 0.999 [6]
Distilled Water 243.5 10-90 0.999 [7]
Distilled Water 243 10-60 0.999 [8]

Table 2: Method Validation Parameters

Accuracy

Solvent/Dilu Precision LOD LOQ
(% Reference
ent (%RSD) (ng/mL) (ng/mL)
Recovery)
Methanol 101.58 <2 2.25 6.83 [3]
Distilled
98.54-101.80 <2 - - [4]
Water
0.1N
Sulphuric - <2 5.88 17.29 [5]
Acid
DMSO 102-104 <2 4.1987 12.7233 [6]
Distilled
98-102 <2 0.17 0.56 [8]
Water

Note: '-' indicates data not specified in the cited reference.

Experimental Protocols

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://rjptonline.org/AbstractView.aspx?PID=2021-14-1-14
https://ijpca.org/archive/volume/4/issue/3/article/21856#article
http://www.orientjchem.org/vol40no6/quantitative-uv-spectrophotometric-method-for-the-analysis-of-teneligliptin-hbr-and-metformin-hcl-in-pharmaceutical-dosage-form-development-and-validation/
https://scispace.com/pdf/uv-spectrophotometric-method-development-and-validation-for-1cc0exwedw.pdf
https://www.scholarsresearchlibrary.com/articles/development-and-validation-of-uv-spectrophotometric-method-and-highperformance-thin-layer-chromatographic-hptlc-method-f.pdf
https://www.jetir.org/papers/JETIR2409187.pdf
https://rjptonline.org/AbstractView.aspx?PID=2021-14-1-14
https://ijpca.org/archive/volume/4/issue/3/article/21856#article
http://www.orientjchem.org/vol40no6/quantitative-uv-spectrophotometric-method-for-the-analysis-of-teneligliptin-hbr-and-metformin-hcl-in-pharmaceutical-dosage-form-development-and-validation/
https://scispace.com/pdf/uv-spectrophotometric-method-development-and-validation-for-1cc0exwedw.pdf
https://www.jetir.org/papers/JETIR2409187.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682743?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

This section provides a generalized protocol for the UV spectrophotometric determination of
Teneligliptin. Researchers should optimize and validate the method for their specific
instrumentation and sample matrix.

Materials and Reagents

o Teneligliptin pure drug (API)

e Methanol (AR Grade) or Distilled Water or 0.1 N Sulphuric Acid or DMSO (as per chosen
method)

o Teneligliptin tablets (for assay of pharmaceutical formulations)
o Calibrated glassware (volumetric flasks, pipettes)

o UV-Visible Spectrophotometer (double beam)

e Analytical balance

e Sonicator

Whatman filter paper (0.45 pm)

Preparation of Standard Stock Solution (Example using
Methanol)

o Accurately weigh 10 mg of Teneligliptin API and transfer it to a 100 mL volumetric flask.

e Add approximately 70 mL of methanol and sonicate for 10 minutes to dissolve the drug
completely.

» Make up the volume to 100 mL with methanol to obtain a standard stock solution of 100
pg/mL.

Preparation of Working Standard Solutions and
Calibration Curve
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From the standard stock solution (100 pg/mL), pipette out appropriate aliquots into a series
of 10 mL volumetric flasks. For a linearity range of 10-50 pg/mL, aliquots of 1, 2, 3, 4, and 5
mL can be taken.

Dilute each flask to the mark with methanol to obtain concentrations of 10, 20, 30, 40, and 50
pg/mL.

Scan each solution from 400 nm to 200 nm against a methanol blank to determine the
wavelength of maximum absorbance (Amax).

Measure the absorbance of all working standard solutions at the determined Amax.

Plot a calibration curve of absorbance versus concentration.

Preparation of Sample Solution (from Tablets)

Weigh and powder 20 Teneligliptin tablets.

Accurately weigh a quantity of the powder equivalent to 10 mg of Teneligliptin and transfer it
to a 100 mL volumetric flask.

Add about 70 mL of the chosen solvent (e.g., methanol) and sonicate for 15-20 minutes to
ensure complete dissolution of the drug.

Make up the volume to 100 mL with the solvent.
Filter the solution through a 0.45 um Whatman filter paper.
Dilute the filtrate with the solvent to obtain a final concentration within the linearity range.

Measure the absorbance of the sample solution at the Amax.

Determination of Teneligliptin Content

The concentration of Teneligliptin in the sample solution can be determined from the

calibration curve or by using the regression equation derived from the linearity data. The

percentage of the labeled claim can then be calculated.
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Experimental Workflow
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Caption: Workflow for UV spectrophotometric determination of Teneligliptin.

Conclusion

The UV spectrophotometric method provides a simple, accurate, and precise means for the
routine analysis of Teneligliptin in both bulk drug and pharmaceutical formulations. The choice
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of solvent can influence the wavelength of maximum absorbance and the linearity range, and
therefore should be consistently applied. The methods summarized and the protocols provided
herein are robust and can be readily implemented in a quality control laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. What is the mechanism of Teneligliptin? [synapse.patsnap.com]
e 2. wjpls.org [wjpls.org]
3. rjptonline.org [rjptonline.org]

e 4. Method development and validation of Teneligliptin in pharmaceutical dosage form by UV
spectrophotometric methods - Int J Pharm Chem Anal [ijpca.org]

¢ 5. Quantitative UV-Spectrophotometric Method for the Analysis of Teneligliptin HBr and
Metformin HCI in Pharmaceutical Dosage form: Development and Validation — Oriental
Journal of Chemistry [orientjchem.org]

e 6. scispace.com [scispace.com]
e 7. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
e 8. jetir.org [jetir.org]

» To cite this document: BenchChem. [Application Note: UV Spectrophotometric Determination
of Teneligliptin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682743#uv-spectrophotometric-method-for-
determination-of-teneligliptin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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